3-(2,6-Difluorophenyl)-1,2-oxazol-5-amine

• IUPAC Name: 3-(2,6-difluorophenyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C9H6F2N2O/c10-5-2-1-3-6(11)9(5)7-4-8(12)14-13-7/h1-4H,12H2
• InChI Key: CGCNPTCUWDPPFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=NOC(=C2)N)F
• Molecular Formula: C9H6F2N2O
• Molecular Weight: 196.15 g/mol

Description

3-(2,6-Difluorophenyl)-1,2-oxazol-5-amine (DFPO) is a small molecule that has been used in a variety of scientific research applications. DFPO has been studied for its role in biochemical and physiological processes, and has been used in the synthesis of a variety of compounds.

Scientific Research Applications

1. Photochemical Synthesis and Applications

• A study by Buscemi et al. (2001) explored a photochemical methodology for synthesizing fluorinated heterocyclic compounds, including variants of oxazoles. This process involves irradiation and can lead to the synthesis of compounds similar to 3-(2,6-Difluorophenyl)-1,2-oxazol-5-amine, which are significant in various chemical syntheses (Buscemi et al., 2001).

2. Synthesis of Isoxazole Derivatives

• Potkin et al. (2009) described the transformation of oxazole carbonitrile to oxazol-3-amine, forming sulfonamides and urea derivatives. These transformations are relevant to the study and application of 3-(2,6-Difluorophenyl)-1,2-oxazol-5-amine (Potkin et al., 2009).

3. Oxazole as a Synthon in Aryl-Aryl Coupling

• Cram et al. (1987) researched oxazoles substituted with various groups, including 2,6-difluorophenyl. These compounds were used to generate biphenyl or terphenyl products, demonstrating the utility of oxazoles in aryl-aryl coupling reactions (Cram et al., 1987).

4. Antibacterial Studies

• A study by Mehta (2016) on novel heterocyclic compounds, including those containing oxazol-3-yl fragments, highlighted their antibacterial activity. This indicates potential applications of 3-(2,6-Difluorophenyl)-1,2-oxazol-5-amine in antibacterial research (Mehta, 2016).

5. Synthesis of Functionalized Carboxymides

• Revanna et al. (2013) reported the synthesis of fluorinated heterocyclic scaffolds, such as 3-amines with fluorinated groups, which are structurally related to 3-(2,6-Difluorophenyl)-1,2-oxazol-5-amine. These compounds have potential applications in developing novel chemical entities (Revanna et al., 2013).

6. Applications in Nonlinear Optical Behavior

• Research by Murthy et al. (2013) on the synthesis of oxazol-5-ones and their evaluation for nonlinear optical properties suggests potential photophysical applications for similar oxazole derivatives (Murthy et al., 2013).

Mechanism of Action

Mode of Action

It is known to interact with its targets, potentially altering their activity and leading to changes in cellular processes

Biochemical Pathways

Given its targets, it is likely to impact pathways related to cell cycle regulation, signal transduction, and protein phosphorylation

Result of Action

Given its targets, it is likely to influence processes such as cell cycle progression, signal transduction, and protein phosphorylation